5-chloro-N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-chloro-N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C17H20ClNO5S/c1-23-12-17(20,13-6-4-3-5-7-13)11-19-25(21,22)16-10-14(18)8-9-15(16)24-2/h3-10,19-20H,11-12H2,1-2H3
• InChI Key: IMCLACWVQDGUJT-UHFFFAOYSA-N
• Canonical SMILES: COCC(CNS(=O)(=O)C1=C(C=CC(=C1)Cl)OC)(C2=CC=CC=C2)O
• Molecular Formula: C17H20ClNO5S
• Molecular Weight: 385.9 g/mol

Description

Sulfonamides are a class of organic compounds widely recognized for their pharmaceutical applications, particularly as antibacterial agents. However, their utility spans beyond this into areas such as anticancer, antifungal, and enzyme inhibition activities. The compound "5-chloro-N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-methoxybenzenesulfonamide" belongs to this broad class and shares structural similarities with other sulfonamides studied for their diverse biological activities (Owa et al., 2002).

Synthesis Analysis

Sulfonamides can be synthesized through various methods, including the reaction of sulfonyl chlorides with amines. A related approach involves the preparation of secondary amines from primary amines via nitrobenzenesulfonamides, showcasing the versatility and reactivity of sulfonamide precursors in creating complex molecules (Kurosawa et al., 2003).

Molecular Structure Analysis

The molecular structure of sulfonamides, including derivatives like "5-chloro-N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-methoxybenzenesulfonamide," can be elucidated using techniques such as X-ray crystallography. Studies on similar compounds provide insights into their planarity, crystal packing, and intermolecular interactions, which are crucial for understanding their biological activities (Al-Hourani et al., 2015).

Scientific Research Applications

Synthesis Methodologies

One of the primary applications involves the development of synthesis methods for related compounds. For instance, research by Kurosawa et al. (2003) demonstrates the preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides, highlighting a synthesis route that may be relevant for derivatives of the compound (Kurosawa, Kan, & Fukuyama, 2003). Furthermore, Pu et al. (2016) describe N-chloro-N-methoxybenzenesulfonamide as a chlorinating reagent, potentially applicable for the chlorination of related structures, offering insights into chemical modifications and reactivity (Pu, Li, Lu, & Yang, 2016).

Biological and Antitumor Activity

Sulfonamide compounds have been extensively studied for their antitumor properties. Owa et al. (2002) conducted an array-based structure and gene expression relationship study on antitumor sulfonamides, providing a foundation for understanding the potential therapeutic applications of similar compounds in oncology (Owa, Yokoi, Yamazaki, Yoshimatsu, Yamori, & Nagasu, 2002). Such studies are critical for identifying drug-sensitive cellular pathways and essential pharmacophore structures.